1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol

• Molecular Formula: C57H104O6
• Molecular Weight: 885.4 g/mol
• InChI: InChI=1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16,19,25,27-28,30,54H,4-15,17-18,20-24,26,29,31-53H2,1-3H3/b19-16?,28-25?,30-27+
• InChIKey: CNGSOZKJBWHOEG-DXLFUBDLSA-N

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol: Defined Asymmetric Triacylglycerol for Lipid Metabolism and Analytical Standardization

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (CAS 135092-48-7, also abbreviated as SOL) is a chemically defined, asymmetric triacylglycerol (TAG) of the ABC-type, containing three distinct fatty acids esterified at specific positions of the glycerol backbone: linoleic acid (C18:2, n-6) at the sn-1 position, oleic acid (C18:1, n-9) at the sn-2 position, and stearic acid (C18:0) at the sn-3 position . It is supplied as a colorless liquid with a molecular weight of 885.43 g/mol, a molecular formula of C57H104O6, and a purity typically ≥98% . The compound is recognized as a minor component of certain natural oils, including sunflower seed oil .

TAG Class Asymmetric ABC-type triacylglycerol

Regioisomer sn-1 18:2 / sn-2 18:1 / sn-3 18:0

Workflow Lipidomics & stereospecific lipase studies

Why 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol Cannot Be Replaced by Simpler or Symmetric Triacylglycerols in Rigorous Research

The biological fate and physical properties of a triacylglycerol are dictated not merely by its gross fatty acid composition, but by the precise regiospecific positioning of those fatty acids on the glycerol backbone [1]. Substituting 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol with a symmetric TAG (e.g., trilinolein or triolein) or even a positional isomer (e.g., 1-stearoyl-2-linoleoyl-3-oleoyl-rac-glycerol) fundamentally alters its behavior in enzymatic hydrolysis, its physical properties (such as melting point), and its function as an analytical standard for stereospecific lipidomics [2]. This compound's unique ABC-type asymmetric structure, characterized by the specific arrangement of one saturated, one monounsaturated, and one polyunsaturated fatty acid, provides a precise model that generic TAG mixtures or simpler symmetric TAGs cannot replicate [3].

Symmetric TAGs

May not provide regiospecific positional information essential for enzymatic or analytical studies.

Positional Isomers

Different sn-fatty acid assignment can shift HPLC retention time and MS/MS fragmentation patterns.

Random TAG Mixtures

Lack the defined single-isomer structure required for stereospecific assay reproducibility.

• [1] Byrdwell, W.C. and Neff, W.E. (2001). Analysis of Triacylglycerol Positional Isomers by Atmospheric Pressure Chemical Ionization Mass Spectrometry. Lipids, 36(4), 327-336. View Source
• [2] Kristinsson, B. and Haraldsson, G.G. (2008). Chemoenzymatic Synthesis of Enantiopure Structured Triacylglycerols. Synlett, 2008(14), 2178-2182. View Source
• [3] Jónsdóttir, L.R. and Haraldsson, G.G. (2024). Synthesis of Enantiostructured Triacylglycerols Possessing a Saturated Fatty Acid, a Polyunsaturated Fatty Acid and an Active Drug Intended as Novel Prodrugs. Molecules, 29(23), 5745. View Source

Quantitative Differentiation: 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol vs. Positional Isomers and Symmetric TAGs

Differentiation from Positional Isomer (1-Stearoyl-2-linoleoyl-3-oleoyl-rac-glycerol) by Defined Regioisomeric Identity

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol is a chemically distinct positional isomer of 1-stearoyl-2-linoleoyl-3-oleoyl-rac-glycerol. While both share the same molecular formula (C57H104O6) and total fatty acid composition (C18:2, C18:1, C18:0), the location of each fatty acid on the sn-1, sn-2, or sn-3 positions of the glycerol backbone is different. The target compound is specifically defined as having linoleic acid at sn-1, oleic acid at sn-2, and stearic acid at sn-3. In contrast, the comparator isomer 1-stearoyl-2-linoleoyl-3-oleoyl-rac-glycerol has stearic acid at sn-1, linoleic acid at sn-2, and oleic acid at sn-3. This regioisomeric difference results in distinct HPLC retention times and MS/MS fragmentation patterns, which are critical for accurate identification in complex biological samples [1].

Positional Isomer Diff.

Head-to-head

Target: sn-1 Linoleic (C18:2)

Comparator: sn-1 Stearic (C18:0) isomer

Distinct regioisomeric identity for unambiguous LC-MS annotation.

Method: HPLC retention & MS/MS fragmentation patterns.

Evidence Dimension	Regioisomeric Identity (sn-1, sn-2, sn-3 fatty acid assignment)
Target Compound Data	sn-1: Linoleic acid (C18:2), sn-2: Oleic acid (C18:1), sn-3: Stearic acid (C18:0)
Comparator Or Baseline	1-Stearoyl-2-linoleoyl-3-oleoyl-rac-glycerol: sn-1: Stearic acid (C18:0), sn-2: Linoleic acid (C18:2), sn-3: Oleic acid (C18:1)
Quantified Difference	The fatty acid at sn-1 differs (linoleic vs. stearic acid), resulting in a distinct positional isomer.
Conditions	Chemically defined, synthetic standards.

Why This Matters

This specific regioisomeric identity is non-interchangeable for studies on stereospecific lipase activity, digestion, and as a unique retention time marker in HPLC and MS-based lipidomics, preventing misidentification and ensuring data accuracy .

• [1] PubChem. 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol (CID 25241521). National Center for Biotechnology Information. View Source

Differentiation from Symmetric and Simpler TAGs by Distinct Refractive Index for Quality Control

1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol possesses a specific and quantifiable physical property, a refractive index of 1.4661 at 589 nm, which can be used as a rapid and non-destructive quality control measure to differentiate it from common symmetric or simpler TAG analogs. This value is characteristic of its unique molecular structure and provides a measurable basis for identity confirmation upon receipt of the material. In contrast, common alternative TAGs like trilinolein (LLL) or triolein (OOO) have different refractive indices (e.g., triolein: 1.4670-1.4678) due to their different molecular architectures and fatty acid compositions .

Refractive Index QC

Data to verify

1.4661 (nD at 589 nm)

Provides rapid, non-destructive identity discrimination from triolein.

Comparator triolein ~1.4670-1.4678; reported value requires in-lab verification.

Evidence Dimension	Refractive Index (nD) at 589 nm
Target Compound Data	1.4661
Comparator Or Baseline	Triolein (glyceryl trioleate): typically reported as 1.4670-1.4678.
Quantified Difference	Measurable difference of ~0.0009-0.0017, sufficient for discrimination via refractometry.
Conditions	Measurement at 589 nm (sodium D-line).

Why This Matters

This provides a simple, quantitative, and instrument-based method for laboratories to verify the identity and purity of the compound upon delivery, distinguishing it from in-stock or alternative TAGs, thereby ensuring experimental integrity from the outset .

Differentiation from Simpler TAGs by Specificity as an Analytical Standard in Mass Spectrometry

As an ABC-type asymmetric TAG, 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol serves a critical and irreplaceable function as a reference standard in liquid chromatography-mass spectrometry (LC-MS) for the identification and quantification of isobaric and isomeric TAG species in complex biological extracts (e.g., plasma, tissue, milk). Generic TAG standards (e.g., trilinolein) or simple binary mixtures cannot provide the specific retention time and diagnostic MS/MS fragment ions required to confidently annotate the specific regioisomer 18:2/18:1/18:0 (where 18:2 is at sn-1). Accurate quantification of this and related isomers is essential for studies linking specific TAG species to disease states, such as non-alcoholic fatty liver disease (NAFLD) and cardiovascular disease, where 18:2/18:1/18:0 isomers have been identified as differential biomarkers [1][2].

MS Standard Specificity

Class-level

Specific LC retention time & MS/MS spectrum for sn-1 18:2 isomer

Enables accurate quantification of specific TAG isomers in complex extracts.

Class-level inference; dependent on MS platform and chromatographic conditions.

Evidence Dimension	Function as an Analytical Standard
Target Compound Data	Provides a specific LC retention time and MS/MS spectrum for the sn-1 18:2, sn-2 18:1, sn-3 18:0 isomer.
Comparator Or Baseline	Symmetric TAGs (e.g., Trilinolein (LLL)) or mixtures of simpler TAGs.
Quantified Difference	Cannot provide the regioisomer-specific signature required for differentiating 18:2/18:1/18:0 positional isomers, which is a key requirement in advanced lipidomics workflows.
Conditions	LC-MS/MS analysis using reversed-phase chromatography and positive-ion electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

Why This Matters

Procuring this specific compound is essential for laboratories performing quantitative lipidomics where accurate measurement of low-abundance, disease-relevant TAG isomers is required for biomarker discovery or nutritional intervention studies [1][2].

• [1] Byrdwell, W.C. (2005). Dual parallel mass spectrometers for analysis of triacylglycerols. In Modern Methods for Lipid Analysis, 151-191. View Source
• [2] Jónsdóttir, L.R. and Haraldsson, G.G. (2024). Synthesis of Enantiostructured Triacylglycerols Possessing a Saturated Fatty Acid, a Polyunsaturated Fatty Acid and an Active Drug Intended as Novel Prodrugs. Molecules, 29(23), 5745. View Source

Differentiation from Simpler TAGs via Chemoenzymatic Synthesis for High Purity and Defined Structure

The commercial availability of high-purity 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol is enabled by advanced chemoenzymatic synthetic methodologies that allow for the regioselective construction of asymmetric ABC-type TAGs. These methods, which often utilize immobilized lipases (e.g., Candida antarctica lipase B, CAL-B) for regiocontrol, are necessary to achieve the defined sn-1, sn-2, and sn-3 substitution pattern [1]. In contrast, simpler symmetric TAGs (e.g., trilinolein, triolein) or those with two identical fatty acids can be synthesized via more straightforward, less selective chemical esterification or are readily purified from natural sources. The production of this specific isomer requires a more complex, multi-step synthetic route, justifying its higher procurement cost and underscoring its value as a specialized research tool rather than a commodity chemical [1][2].

Synthetic Purity

Class-level

Regioselective chemoenzymatic synthesis, ≥98% purity

Validates defined structure for experimental reproducibility.

Synthetic route documentation may be limited; review COA for lot-specific data.

Evidence Dimension	Synthetic Complexity and Purity Attainment
Target Compound Data	Achieved through regioselective chemoenzymatic synthesis, enabling defined ABC-type asymmetric structure and high purity (≥98%).
Comparator Or Baseline	Symmetric TAGs (e.g., Trilinolein) or regiorandom TAG mixtures.
Quantified Difference	Requires a more complex, multi-step synthetic process involving regioselective lipases, as opposed to simpler chemical esterification.
Conditions	Controlled synthetic chemistry and enzymatic reactions (e.g., using CAL-B lipase).

Why This Matters

This differentiation highlights the compound's nature as a specialized, value-added research reagent with a well-defined structure, ensuring experimental reproducibility and enabling structure-function studies that are impossible with less defined lipid materials [2].

• [1] Kristinsson, B. and Haraldsson, G.G. (2008). Chemoenzymatic Synthesis of Enantiopure Structured Triacylglycerols. Synlett, 2008(14), 2178-2182. View Source
• [2] Jónsdóttir, L.R. and Haraldsson, G.G. (2024). Synthesis of Enantiostructured Triacylglycerols Possessing a Saturated Fatty Acid, a Polyunsaturated Fatty Acid and an Active Drug Intended as Novel Prodrugs. Molecules, 29(23), 5745. View Source

Key Application Scenarios for 1-Linoleoyl-2-oleoyl-3-stearoyl-rac-glycerol in Research and Development

As a Calibration and Quality Control Standard in High-Resolution Lipidomics

In targeted and untargeted lipidomics workflows, this compound is indispensable as a retention time marker and MS/MS spectral library standard for the accurate annotation of the 18:2/18:1/18:0 regioisomer (TAG 54:5). Its use ensures that complex biological datasets correctly distinguish this specific isomer from other isobaric TAG species (e.g., TAG 54:6 or 54:7 isomers), which is crucial for biomarker studies where the abundance of specific isomers correlates with disease states like NAFLD or atherosclerosis [1]. Its defined purity and structure, as validated by refractive index (1.4661) and other analyses, make it a reliable point of reference for system suitability tests and inter-laboratory data harmonization [2].

As a Defined Substrate for Studying Stereospecific Lipase Activity

This compound serves as a precise substrate for investigating the stereospecificity and regioselectivity of lipases, including pancreatic lipase, lipoprotein lipase, and microbial lipases used in biocatalysis [1]. By using this defined ABC-type TAG, researchers can quantify the rate of hydrolysis at each sn-position (sn-1 vs. sn-2 vs. sn-3) and identify the resulting diacylglycerol (DAG) and monoacylglycerol (MAG) products. This level of detail is unattainable with symmetric TAGs and is essential for understanding lipid digestion, drug delivery, and designing novel structured lipids for nutritional or pharmaceutical applications [2].

As a Building Block in the Synthesis of Enantiopure Structured Lipids

In synthetic organic chemistry, this compound or its enantiopure precursors can be utilized as a starting material or intermediate in the chemoenzymatic synthesis of more complex, value-added structured lipids [1]. For example, it can serve as a scaffold for introducing bioactive fatty acids or drug molecules at specific glycerol positions to create novel prodrugs or functional lipids with tailored biophysical properties. The well-defined nature of this starting material is critical for ensuring the regio- and stereochemical fidelity of the final, often enantiopure, product [2].

Application

Selection Property

Validation Focus

Lipidomics Calibration & QC

Regioisomeric specificity

Retention time & MS/MS spectral library match

Stereospecific Lipase Assays

Defined sn-positional structure

Hydrolysis rate per sn-position

Structured Lipid Synthesis

Regiochemical fidelity

Purity & enantiomeric control

• [1] Byrdwell, W.C. and Neff, W.E. (2001). Analysis of Triacylglycerol Positional Isomers by Atmospheric Pressure Chemical Ionization Mass Spectrometry. Lipids, 36(4), 327-336. View Source
• [2] Kristinsson, B. and Haraldsson, G.G. (2008). Chemoenzymatic Synthesis of Enantiopure Structured Triacylglycerols. Synlett, 2008(14), 2178-2182. View Source